Cas no 1805118-82-4 (Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805118-82-4
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813441
• Update Time: 2025-10-28

Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7(16)4-5-3-6(15(17)18)8(9(14-5)20-2)21-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： FPTTWBHMTPPJAS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C=C1[N+](=O)[O-])CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-82-4): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-82-4) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its methoxy, nitro, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate is composed of a pyridine ring with multiple functional groups attached. The methoxy group at the 2-position, the nitro group at the 4-position, and the trifluoromethoxy group at the 3-position contribute to its distinct electronic and steric properties. These functional groups are known to influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. The nitro group in the compound is believed to play a key role in modulating inflammatory responses by interacting with specific cellular targets. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate has also shown potential as an anticancer agent. The trifluoromethoxy group is known to enhance the lipophilicity of the molecule, allowing it to penetrate cell membranes more effectively. This property is particularly advantageous in targeting cancer cells, which often exhibit altered membrane permeability. Studies conducted by a team at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The pharmacokinetic profile of Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate has been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it an attractive candidate for oral administration, which is often preferred for patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for further clinical investigation, including Phase II and III trials to assess its therapeutic potential in larger patient populations.

In conclusion, Methyl 2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-82-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of pharmaceutical science.